Cas no 104483-20-7 (1-chloroethyl 2-methylbutan-2-yl Carbonate)

• Product Name: 1-chloroethyl 2-methylbutan-2-yl Carbonate
• CAS No: 104483-20-7
• MF: C₈H₁₅ClO₃
• MW: 194.655902147293
• CID: 1143353
• PubChem ID: 14593422
• Update Time: 2025-04-20

1-chloroethyl 2-methylbutan-2-yl Carbonate Chemical and Physical Properties

Names and Identifiers

• 1-chloroethyl 2-methylbutan-2-yl Carbonate
• DTXSID50561979
• Carbonic acid, 1-chloroethyl 1,1-dimethylpropyl ester
• 104483-20-7

• Inchi： 1S/C8H15ClO3/c1-5-8(3,4)12-7(10)11-6(2)9/h6H,5H2,1-4H3
• InChI Key： WYFONWYSDOYSRB-UHFFFAOYSA-N
• SMILES： ClC(C)OC(=O)OC(C)(C)CC

Computed Properties

• Exact Mass: 194.07105
• Monoisotopic Mass: 194.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53